Cas no 1325702-02-0 (2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine)

• Product name: 2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine
• CAS No: 1325702-02-0
• MF: C₁₇H₁₇N₅O₄S
• MW: 387.412981748581
• CID: 6032036
• PubChem ID: 49745203

2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine
• 5-[1-(2-methoxy-5-methylphenyl)sulfonylazetidin-3-yl]-3-pyrimidin-2-yl-1,2,4-oxadiazole
• 1325702-02-0
• VU0530776-1
• F6064-0543
• 5-(1-((2-methoxy-5-methylphenyl)sulfonyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole
• AKOS024530561
• 2-{5-[1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyrimidine

• Inchi： 1S/C17H17N5O4S/c1-11-4-5-13(25-2)14(8-11)27(23,24)22-9-12(10-22)17-20-16(21-26-17)15-18-6-3-7-19-15/h3-8,12H,9-10H2,1-2H3
• InChI Key： JYYKTFAGQJUPNZ-UHFFFAOYSA-N
• SMILES： O1C(C2CN(S(C3=CC(C)=CC=C3OC)(=O)=O)C2)=NC(C2=NC=CC=N2)=N1

Computed Properties

• Exact Mass: 387.1
• Monoisotopic Mass: 387.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 120A^2

Additional information on 2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine

Introduction to 2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine (CAS No. 1325702-02-0)

2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine, with the CAS number 1325702-02-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The structure of 2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine is characterized by a pyrimidine core linked to a 1,2,4-oxadiazole moiety through an azetidine ring. The presence of the 1,2,4-oxadiazole ring is particularly noteworthy as it is known for its ability to enhance the biological activity and stability of compounds. Additionally, the 2-methoxy-5-methylbenzenesulfonyl group provides further functionalization and enhances the overall pharmacological profile of the molecule.

Recent studies have highlighted the potential of 2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antiproliferative properties, 2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that this compound can effectively inhibit the replication of several viral strains, including influenza and herpes simplex viruses. The antiviral activity is thought to be mediated through the disruption of viral protein synthesis or by interfering with viral entry into host cells.

The pharmacokinetic properties of 2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine have also been studied in detail. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, making it a promising candidate for further development as a therapeutic agent.

To further understand the biological activity and mechanism of action of 2-{5-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-y l - 1 , 2 , 4 - o x a d i a z o l - 3 - y l } p y r i m i d i n e , several structure–activity relationship (SAR) studies have been conducted. These studies have identified key structural features that are essential for optimal biological activity. For example, the presence of the 1,2,4-thiadiazole ring and the specific substitution pattern on the azetidine ring have been shown to significantly enhance antiproliferative and antiviral activities.

In conclusion, 2-{5-[1-(2-methoxy)-5-methylbenzenesulfonyl]azetidin - 3 - y l - 1 , 2 , 4 - o x a d i a z o l - 3 - y l } p y r i m i d i n e (CAS No. 1325702 - 0 0 ) represents a promising lead compound in the development of new therapeutic agents for cancer and viral infections. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical evaluation. Ongoing research aims to optimize its structure for enhanced efficacy and safety profiles.